Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate

• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol
• IUPAC Name: ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C18H18ClNO4/c1-3-24-18(22)13-6-9-15(19)16(11-13)20-17(21)10-12-4-7-14(23-2)8-5-12/h4-9,11H,3,10H2,1-2H3,(H,20,21)
• InChI Key: INBJZTBQARXGCT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)CC2=CC=C(C=C2)OC

Description

Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate, also known as Etodolac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, inflammation, and fever. It was first synthesized in 1978 by scientists at the German pharmaceutical company Hoechst AG. Since then, Etodolac has been extensively studied for its potential applications in various scientific research fields.

Mechanism of Action

Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX enzymes, Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and to increase the production of anti-inflammatory cytokines, such as interleukin-10. It has also been shown to reduce the production of reactive oxygen species, which are involved in the development of various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate has a number of advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It has also been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to its use. It has been shown to have some cytotoxic effects, and it may not be suitable for use in certain cell types or experimental conditions.

Future Directions

There are a number of future directions for research on Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate. One area of interest is the development of new derivatives of Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate with improved pharmacological properties. Another area of interest is the use of Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to better understand the mechanisms underlying the anti-inflammatory and anti-cancer effects of Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate, and to identify new potential applications for this compound in scientific research.

Synthesis Methods

The synthesis of Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-methoxyphenylacetic acid to form 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoic acid. This intermediate is then esterified with ethanol to yield Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate.

Scientific Research Applications

Ethyl 4-chloro-3-[[2-(4-methoxyphenyl)acetyl]amino]benzoate has been studied extensively for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis, osteoarthritis, and rheumatoid arthritis. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.